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Compound of Interest

Compound Name: Dioleyl adipate

Cat. No.: B13741135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of dioleyl adipate as a

plasticizer in Polyvinyl Chloride (PVC) formulations. The content covers its performance

characteristics, benefits, and detailed experimental protocols for evaluation.

Dioleyl adipate, a diester of oleyl alcohol and adipic acid, is a high-molecular-weight plasticizer

that offers excellent flexibility, low volatility, and good thermal stability to PVC products. Its bio-

based potential, derived from oleic acid, makes it an attractive alternative to traditional

phthalate plasticizers, particularly in sensitive applications such as medical devices and food

contact materials.

Performance Characteristics and Advantages
Dioleyl adipate is expected to impart superior performance to PVC formulations due to its long

aliphatic chains. Key advantages include:

Excellent Low-Temperature Flexibility: The long oleyl groups disrupt PVC chain packing,

maintaining flexibility even at low temperatures.

Low Volatility and Migration: Its high molecular weight reduces the tendency of the plasticizer

to migrate out of the PVC matrix, leading to longer product life and reduced environmental

and health concerns.
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Enhanced Thermal Stability: Adipate esters generally provide good thermal stability, and the

long chains of dioleyl adipate can further contribute to this property.

Good Processability: It is expected to be compatible with standard PVC processing

techniques, such as extrusion and calendering.

Quantitative Performance Data
While specific quantitative data for dioleyl adipate is not extensively published, the following

table provides representative data for a common high-performance adipate plasticizer, Dioctyl

Adipate (DOA), which can be used as a benchmark. It is anticipated that dioleyl adipate would

exhibit comparable or superior performance, particularly in low-temperature flexibility and

migration resistance.

Table 1: Typical Performance Data of Adipate Plasticizers in PVC Formulations

Property Test Method
PVC Formulation with
Adipate Plasticizer (e.g.,
DOA)

Mechanical Properties

Tensile Strength (MPa) ASTM D638 15 - 25

Elongation at Break (%) ASTM D638 250 - 400

100% Modulus (MPa) ASTM D638 8 - 15

Hardness (Shore A) ASTM D2240 70 - 90

Thermal Properties

Glass Transition Temp. (°C) DSC -40 to -60

Volatility (Weight Loss %) ASTM D1203 < 1.0

Migration Resistance

Extraction in Hexane (%) ASTM D1239 < 5.0

Extraction in Water (%) ASTM D1239 < 0.5
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Experimental Protocols
Preparation of PVC Plastisols
This protocol describes the preparation of PVC plastisols for evaluating the performance of

dioleyl adipate.

Materials:

PVC resin (e.g., K-value 67)

Dioleyl adipate

Thermal stabilizer (e.g., Ca/Zn stearate)

Co-stabilizer (e.g., epoxidized soybean oil)

Planetary mixer

Vacuum chamber

Procedure:

In a mixing vessel, combine the PVC resin, dioleyl adipate, and other liquid components.

Mix at low speed in a planetary mixer for 15 minutes.

Add the solid thermal stabilizer and any other solid additives.

Continue mixing at a higher speed for an additional 20 minutes, ensuring a homogeneous

dispersion.

Deaerate the resulting plastisol in a vacuum chamber to remove any entrapped air bubbles.

The plastisol is now ready for casting into sheets for further testing.

Mechanical Properties Testing
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This protocol outlines the procedure for evaluating the mechanical properties of PVC films

plasticized with dioleyl adipate.

Equipment:

Universal Testing Machine (UTM)

ASTM D638 Type IV dumbbell die

Shore A durometer

Procedure:

Cast the prepared PVC plastisol into sheets of uniform thickness (e.g., 1 mm) and cure at

the appropriate temperature (e.g., 180°C for 10 minutes).

Condition the cured sheets at 23 ± 2°C and 50 ± 5% relative humidity for at least 24 hours.

Cut dumbbell-shaped specimens from the conditioned sheets using the ASTM D638 Type IV

die.

Measure the tensile strength, elongation at break, and 100% modulus using the UTM at a

crosshead speed of 500 mm/min.

Measure the hardness of the cured sheets using a Shore A durometer according to ASTM

D2240.

Thermal Stability Analysis (Thermogravimetric Analysis
- TGA)
This protocol is used to determine the thermal stability of the PVC formulation.

Equipment:

Thermogravimetric Analyzer (TGA)

Procedure:
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Place a small, accurately weighed sample (5-10 mg) of the cured PVC film into a TGA

sample pan.

Heat the sample from room temperature to 600°C at a constant heating rate (e.g., 10°C/min)

under a nitrogen atmosphere.

Record the weight loss as a function of temperature. The onset of degradation is a key

indicator of thermal stability.

Migration Resistance Testing
This protocol determines the resistance of dioleyl adipate to migrate out of the PVC matrix.

Equipment:

Analytical balance

Oven

Extraction solvent (e.g., n-hexane, distilled water)

Procedure:

Cut circular specimens (e.g., 50 mm diameter) from the cured PVC sheets and weigh them

accurately (W1).

Immerse the specimens in the chosen extraction solvent at a specified temperature and

duration (e.g., 24 hours at 23°C).

Remove the specimens, gently wipe off excess solvent, and dry them in an oven at a

suitable temperature (e.g., 50°C) until a constant weight is achieved (W2).

Calculate the percentage of weight loss due to migration: Weight Loss (%) = [(W1 - W2) /

W1] * 100.
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Caption: Experimental workflow for evaluating dioleyl adipate in PVC.
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To cite this document: BenchChem. [Application Notes and Protocols: Dioleyl Adipate as a
Plasticizer in PVC Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13741135#using-dioleyl-adipate-as-a-plasticizer-in-
pvc-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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